Cas no 1119282-74-4 (4-Chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid)
1119282-74-4 structure
Product Name:4-Chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
CAS No:1119282-74-4
MF:C12H7ClN4O2
MW:274.662580728531
CID:2152832
Update Time:2023-08-05
4-Chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
- IQIRESHMJBJGHL-UHFFFAOYSA-N
- 4-Chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
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- Inchi: 1S/C12H7ClN4O2/c13-8-2-5-14-10-9(8)7(11(18)19)6-17(10)12-15-3-1-4-16-12/h1-6H,(H,18,19)
- InChI Key: IQIRESHMJBJGHL-UHFFFAOYSA-N
- SMILES: ClC1C=CN=C2C=1C(C(=O)O)=CN2C1N=CC=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 351
- Topological Polar Surface Area: 80.9
4-Chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
1119282-74-4 (4-Chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid) Related Products
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